Cas no 109544-18-5 ([2-(4-fluorophenyl)-5-methyl-1,3-oxazol-4-yl]methanol)

• Product Name: [2-(4-fluorophenyl)-5-methyl-1,3-oxazol-4-yl]methanol
• CAS No: 109544-18-5
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• MDL: MFCD22627920
• CID: 1187696
• PubChem ID: 15268820
• Update Time: 2025-05-22

[2-(4-fluorophenyl)-5-methyl-1,3-oxazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-(4-fluorophenyl)-5-methyl-1,3-oxazol-4-yl]methanol
• 4-Oxazolemethanol, 2-(4-fluorophenyl)-5-methyl-
• [2-(4-fluorophenyl)-5-methyloxazole-4-yl]-methanol
• ACMC-20mce0
• CTK0D5735
• [2-(4-fluoro-phenyl)-5-methyl-oxazol-4-yl]-methanol
• AGN-PC-00OO6R
• 2-(4-fluorophenyl)-5-methyl-4-oxazolemethanol
• SureCN5096428
• 4-Oxazolemethanol, 2-(4-fluorophenyl)-5-methyl-; [2-(4-fluorophenyl)-5-methyloxazole-4-yl]-methanol; ACMC-20mce0; CTK0D5735; [2-(4-fluoro-phenyl)-5-methyl-oxazol-4-yl]-methanol; AGN-PC-00OO6R; 2-(4-fluorophenyl)-5-methyl-4-oxazolemethanol; SureCN5096428;
• SCHEMBL5096428
• (2-(4-fluorophenyl)-5-methyloxazol-4-yl)methanol
• DTXSID80570731
• 109544-18-5

• MDL： MFCD22627920
• Inchi： 1S/C11H10FNO2/c1-7-10(6-14)13-11(15-7)8-2-4-9(12)5-3-8/h2-5,14H,6H2,1H3
• InChI Key： LKNUGERKHFDVGQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC(CO)=C(C)O1

Computed Properties

• Exact Mass: 207.06955672g/mol
• Monoisotopic Mass: 207.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on [2-(4-fluorophenyl)-5-methyl-1,3-oxazol-4-yl]methanol

Compound CAS No 109544-18-5: [2-(4-fluorophenyl)-5-methyl-1,3-oxazol-4-yl]methanol

CAS No 109544-18-5, commonly referred to as [2-(4-fluorophenyl)-5-methyl-1,3-oxazol-4-yl]methanol, is a versatile organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a 1,3-oxazole ring substituted with a fluorophenyl group and a methyl group, along with a hydroxymethyl substituent. The presence of the fluorine atom in the aromatic ring contributes to its electronic properties, making it an attractive candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting specific cellular pathways. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules with anti-inflammatory and antioxidant properties. The oxazole ring is known for its stability and ability to participate in hydrogen bonding, which are critical for molecular recognition and binding in biological systems.

In addition to its pharmaceutical applications, [2-(4-fluorophenyl)-5-methyl-1,3-oxazol-4-yl]methanol has also been investigated for its use in advanced materials. Its ability to form stable complexes with metal ions has led to its incorporation into coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage and catalytic applications.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The introduction of the fluorine atom is often achieved through electrophilic aromatic substitution or coupling reactions, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis methods have been subjects of recent research. Scientists are exploring greener chemical processes to minimize waste and reduce the environmental footprint associated with its production. This aligns with global efforts to promote sustainable chemistry practices across various industries.

In conclusion, CAS No 109544-18-5 represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an essential building block for advanced materials and pharmaceuticals. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in both academic and industrial settings.